372-47-4(3-fluoropyridine)

3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-fluoropyridine
- 3-fluoro-pyridine
- 3-Fluoro-pyridinium
- 3-fluorpyridin
- EINECS 206-755-4
- Pyridine,3-fluoro
- 6-Chloro-2-picoline 2-Chloro-6-methylpyridine
- InChI=1/C5H4FN/c6-5-2-1-3-7-4-5/h1-4
- AC-7017
- FT-0615750
- Q-103374
- 372-47-4
- Pyridine, 3-fluoro-
- NSC 5078
- F0001-1072
- CCRIS 1717
- BP-11394
- SB52271
- AM20051123
- CHEMBL1162361
- 3-fluropyridine
- 3-Fluoropyridine, 99%
- MFCD00006374
- EN300-21360
- CS-W011338
- AKOS005145578
- NSC5078
- UNII-AP9KGY2VWZ
- NSC-5078
- NS00041742
- AP9KGY2VWZ
- DTXSID10190688
- F0207
- BCP23075
- Pyridine, 3-fluoro-(8CI)
- DB-025062
- Pyridine, 3-fluoro-(8CI)(9CI)
- DTXCID50113179
- MDL： MFCD00006374
- Inchi： 1S/C5H4FN/c6-5-2-1-3-7-4-5/h1-4H
- InChI Key： CELKOWQJPVJKIL-UHFFFAOYSA-N
- SMILES： FC1=CC=CN=C1
- BRN： 105702

Computed Properties

Exact Mass: 97.032777g/mol
Surface Charge: 0
XLogP3: 0.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 97.032777g/mol
Monoisotopic Mass: 97.032777g/mol
Topological Polar Surface Area: 12.9Å²
Heavy Atom Count: 7
Complexity: 56
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Color/Form: Not available
Density: 1.13 g/mL at 25 °C(lit.)
Melting Point: 251-254°C (dec.)
Boiling Point: 106°C(lit.)
Flash Point: Fahrenheit: 55.4 ° f
Celsius: 13 ° c
Refractive Index: n20/D 1.472(lit.)
PSA: 12.89000
LogP: 1.22070
Solubility: Not available

3-fluoropyridine Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225,H315,H319,H335
Warning Statement： P210,P261,P305+P351+P338
Hazardous Material transportation number：UN 1993 3/PG 2
WGK Germany：3
Hazard Category Code： 11-36/37/38
Safety Instruction： S16-S26-S36/37/39
Hazardous Material Identification：
Packing Group：II
Hazard Level：3
Safety Term：3
HazardClass：3
PackingGroup：II
Storage Condition：Store at room temperature
Risk Phrases：R11; R20/21/22; R36/37/38
Packing Group：II

3-fluoropyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1031113-25g	3-Fluoropyridine	372-47-4	98%	25g	￥58	2023-04-14
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010600-25g	3-fluoropyridine	372-47-4	98%	25g	￥115	2024-05-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F0207-25g	3-fluoropyridine	372-47-4	98.0%(GC)	25g	￥1220.0	2022-06-10
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0460639443-25g	3-fluoropyridine	372-47-4	98%（GC）	25g	¥ 188.2	2024-07-20
TRC	F596298-500mg	3-Fluoropyridine	372-47-4		500mg	$64.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F72770-100g	3-Fluoropyridine	372-47-4	97%	100g	¥170.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F72770-25g	3-Fluoropyridine	372-47-4	97%	25g	¥43.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F72770-5g	3-Fluoropyridine	372-47-4	97%	5g	¥25.0	2023-09-07
Life Chemicals	F0001-1072-10g	3-Fluoropyridine	372-47-4	95%+	10g	$84.0	2023-09-07
Life Chemicals	F0001-1072-1g	3-Fluoropyridine	372-47-4	95%+	1g	$21.0	2023-09-07

3-fluoropyridine Production Method

Synthetic Circuit 1

617-86-7

372-47-4

3512-18-3

71902-33-5

76469-41-5

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ; 2 h, rt
3.1 Solvents: Toluene ; 3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Synthetic Circuit 2

700-16-3

372-47-4

3512-18-3

71902-33-5

76469-41-5

84476-99-3

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Synthetic Circuit 3

6485-79-6

372-47-4

3512-18-3

71902-33-5

76469-41-5

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ; 8 h, rt → 50 °C
3.1 Solvents: Toluene ; 3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Synthetic Circuit 4

6485-79-6

372-47-4

3512-18-3

71902-33-5

76469-41-5

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; 2 h, rt
2.1 Solvents: Toluene ; 3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Synthetic Circuit 5

2875-18-5

372-47-4

3512-18-3

71902-33-5

76469-41-5

84476-99-3

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Synthetic Circuit 6

99476-19-4

700-16-3

372-47-4

3512-18-3

71902-33-5

76469-41-5

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene ; 3 d, rt
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Synthetic Circuit 7

372-47-4

3512-18-3

71902-33-5

76469-41-5

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; 8 h, rt → 50 °C
2.1 Solvents: Toluene ; 3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Synthetic Circuit 8

372-47-4

3512-18-3

71902-33-5

76469-41-5

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; 8 h, rt → 50 °C
2.1 Solvents: Toluene ; 3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142